Cas no 53918-50-6 (1,4-Benzenediol, 2-(1,1-dimethylbutyl)-)
53918-50-6 structure
Product Name:1,4-Benzenediol, 2-(1,1-dimethylbutyl)-
CAS No:53918-50-6
MF:C12H18O2
MW:194.270123958588
CID:356064
PubChem ID:59639053
Update Time:2025-04-19
1,4-Benzenediol, 2-(1,1-dimethylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediol, 2-(1,1-dimethylbutyl)-
- 2-(2-methylpentan-2-yl)benzene-1,4-diol
- SCHEMBL4385711
- DTXSID00732556
- 53918-50-6
-
- Inchi: 1S/C12H18O2/c1-4-7-12(2,3)10-8-9(13)5-6-11(10)14/h5-6,8,13-14H,4,7H2,1-3H3
- InChI Key: WWAUXRVRDGKTTA-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(C)(C)CCC)O
Computed Properties
- Exact Mass: 194.13074
- Monoisotopic Mass: 194.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,4-Benzenediol, 2-(1,1-dimethylbutyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
53918-50-6 (1,4-Benzenediol, 2-(1,1-dimethylbutyl)-) Related Products
- 120-95-6(2,4-bis(2-methylbutan-2-yl)phenol)
- 89-72-5(2-Sec-Butylphenol)
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- 79-74-3(2,5-Di-tert-amylhydroquinone)
- 119-42-6(2-Cyclohexylphenol)
- 903-19-5(2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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